Cas no 207511-08-8 (Maltotriose hydrate)

Maltotriose hydrate structure
Maltotriose hydrate structure
Product Name:Maltotriose hydrate
CAS No:207511-08-8
MF:C18H34O17
MW:522.45236825943
MDL:MFCD00149451
CID:855018
PubChem ID:24888208
Update Time:2025-04-19

Maltotriose hydrate Chemical and Physical Properties

Names and Identifiers

    • (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol,hydrate
    • Maltotriose hydrate
    • Maltotriose Monohydrate
    • A-D-Glucopyranosyl-(1 inverted exclamation marku4)-O-
    • A-D-glucose
    • O-alpha-D-glucopyranosyl-(1→4)-O-alpha-D-glucopyranosyl-(1→4)-D-Glucose hydrate
    • Maltotriose hydrate, 95%
    • D-(+)-Maltotriose hydrate
    • MALTOTRIOSE HYDRATE 95
    • (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;hydrate
    • Maltotriose xhydrate
    • Maltotriose hydrate,95%
    • (3R,4R,5S,6R)-5-(((2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2R,3R,4S,5S,6R)-3,4,
    • 207511-08-8
    • SCHEMBL2377340
    • O-alpha-D-Glucopyranosyl-(1->4)-O-alpha-D-glucopyranosyl-(1->4)-O-alpha-D-glucose
    • MFCD00149451
    • DTXSID60584977
    • W-201815
    • (3R,4R,5S,6R)-5-(((2R,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4-triol hydrate
    • 312693-63-3
    • alpha-D-Glucopyranosyl-(1->4)-alpha-D-glucopyranosyl-(1->4)-D-glucopyranose--water (1/1)
    • MDL: MFCD00149451
    • Inchi: 1S/C18H32O16.H2O/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24;/h4-29H,1-3H2;1H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16?,17-,18-;/m1./s1
    • InChI Key: HNKASWRMLBJLKJ-HNNWOXMSSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O.O

Computed Properties

  • Exact Mass: 522.18000
  • Monoisotopic Mass: 522.17959961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 641
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 270

Experimental Properties

  • Color/Form: White crystals
  • Melting Point: 132-135 °C(lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 277.91000
  • LogP: -7.63730
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity
  • Vapor Pressure: No data available

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(CAS:207511-08-8)麦芽三糖,水合
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Quantity:25KG,200KG,1000KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:207511-08-8)麦芽三糖,水合
LE2471351
Purity:99%
Quantity:25KG,200KG,1000KG
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